Cas no 1555820-10-4 (3-Iodo-5-methyl-1H-pyrazole)

• Product Name: 3-Iodo-5-methyl-1H-pyrazole
• CAS No: 1555820-10-4
• MF: C₄H₅IN₂
• MW: 208.000372648239
• CID: 4670033
• PubChem ID: 14573935
• Update Time: 2025-10-31

3-Iodo-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-methyl-1H-pyrazole
• 3-Iodo-5-methyl-1H-pyrazole
• 1H-Pyrazole, 3-iodo-5-methyl-
• 5774AC
• STL415350
• SB18647
• O11450
• P13869
• A859847
• A921705
• DTXSID50561833
• SOPCMQAOTNXTBK-UHFFFAOYSA-N
• EN300-233069
• SCHEMBL12321718
• AKOS016001595
• DB-348323
• 1555820-10-4
• MFCD23135760
• 93233-21-7
• 3-Iodo-5-methylpyrazole
• CS-W021944
• SCHEMBL3046045
• DS-3586
• SY114542

• MDL： MFCD28048915
• Inchi： 1S/C4H5IN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
• InChI Key： SOPCMQAOTNXTBK-UHFFFAOYSA-N
• SMILES： IC1C=C(C)NN=1

Computed Properties

• Exact Mass: 207.94975g/mol
• Monoisotopic Mass: 207.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7

3-Iodo-5-methyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3-Iodo-5-methyl-1H-pyrazole

Professional Introduction to 3-Iodo-5-methyl-1H-pyrazole (CAS No. 1555820-10-4)

3-Iodo-5-methyl-1H-pyrazole (CAS No. 1555820-10-4) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound belongs to the pyrazole family, which is known for its broad spectrum of biological activities and industrial relevance. The presence of both an iodine substituent and a methyl group on the pyrazole ring imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-Iodo-5-methyl-1H-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms, with an iodine atom attached at the 3-position and a methyl group at the 5-position. This configuration enhances its utility as a building block in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

In recent years, 3-Iodo-5-methyl-1H-pyrazole has been extensively studied for its role in medicinal chemistry. The iodine atom serves as a handle for palladium-catalyzed transformations, enabling the introduction of diverse functional groups at other positions on the pyrazole ring. This flexibility has been exploited in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in cancer pathways, such as tyrosine kinases.

One of the most compelling aspects of 3-Iodo-5-methyl-1H-pyrazole is its application in the development of small-molecule probes for biochemical studies. Researchers have utilized this compound to design tools that can interact with protein targets, facilitating the investigation of enzyme mechanisms and cellular processes. The pyrazole core is particularly well-suited for such applications due to its ability to mimic natural substrates or inhibitors, thereby providing insights into protein function and disease mechanisms.

The chemical reactivity of 3-Iodo-5-methyl-1H-pyrazole also makes it a valuable asset in materials science. For example, it has been employed in the synthesis of organic semiconductors and luminescent materials. The ability to functionalize the pyrazole ring allows for fine-tuning of electronic properties, which is crucial for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advancements in synthetic methodologies have further expanded the utility of 3-Iodo-5-methyl-1H-pyrazole. Techniques such as transition-metal-catalyzed hydrogenation and oxidation have enabled the introduction of additional functional groups, enhancing its versatility as a synthetic intermediate. These methods have been particularly useful in constructing complex heterocyclic systems, which are prevalent in many biologically active compounds.

The pharmaceutical industry has also recognized the potential of 3-Iodo-5-methyl-1H-pyrazole as a scaffold for drug discovery. By leveraging its structural features, researchers have developed novel compounds with improved pharmacokinetic properties and reduced toxicity. This approach aligns with the growing trend toward rational drug design, where computational modeling and high-throughput screening are used to identify promising candidates.

In conclusion, 3-Iodo-5-methyl-1H-pyrazole (CAS No. 1555820-10-4) is a multifaceted compound with significant implications across various domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in drug development and materials science.